Cas no 2459946-24-6 (Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)-)

Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)- is a chiral trifluoromethyl-substituted amide derivative with potential applications in pharmaceutical and agrochemical research. Its stereospecific structure, featuring a (2S)-configuration and a (1S)-phenylethylamino group, enhances selectivity in asymmetric synthesis and receptor-binding studies. The trifluoromethyl group improves metabolic stability and lipophilicity, making it valuable for probing enzyme interactions or designing bioactive compounds. The hydrochloride salt form ensures improved solubility and handling in synthetic processes. This compound serves as a versatile intermediate for developing fluorinated analogs in medicinal chemistry, particularly where steric and electronic tuning of amide functionalities is required.
Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)- structure
2459946-24-6 structure
Product Name:Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)-
CAS No:2459946-24-6
MF:C13H18ClF3N2O
MW:310.743032932281
CID:5061040
Update Time:2025-06-08

Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)-
    • Inchi: 1S/C13H17F3N2O.ClH/c1-9(10-5-3-2-4-6-10)18-11(12(17)19)7-8-13(14,15)16;/h2-6,9,11,18H,7-8H2,1H3,(H2,17,19);1H/t9-,11-;/m0./s1
    • InChI Key: UTBXDGYFBQOTLF-ROLPUNSJSA-N
    • SMILES: [C@@H](C1C=CC=CC=1)(C)N[C@H](C(=O)N)CCC(F)(F)F.Cl

Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)- Pricemore >>

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Additional information on Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)-

Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)- (CAS No. 2459946-24-6): A Comprehensive Overview

Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)- (CAS No. 2459946-24-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (2S)-5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]pentanamide hydrochloride, is a derivative of amino acids and exhibits unique properties that make it a valuable candidate for various applications.

The (2S)- configuration of this compound is crucial for its biological activity and pharmacological properties. The presence of the 5,5,5-trifluoro group imparts significant stability and enhances the compound's ability to cross biological membranes. The [(1S)-1-phenylethyl]amino moiety further contributes to its selectivity and potency in interacting with specific biological targets.

Recent studies have highlighted the potential of (2S)-5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]pentanamide hydrochloride in various therapeutic areas. One notable application is its use as a chiral building block in the synthesis of more complex molecules. The chiral nature of this compound allows for the creation of enantiomerically pure products, which are essential in drug development to ensure optimal efficacy and safety profiles.

In the realm of medicinal chemistry, this compound has shown promise in the development of novel drugs targeting neurological disorders. Research has demonstrated its ability to modulate specific neurotransmitter systems, making it a potential candidate for treating conditions such as depression and anxiety. The hydrochloride salt form ensures enhanced solubility and bioavailability, which are critical factors in drug formulation and delivery.

Furthermore, (2S)-5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]pentanamide hydrochloride has been explored for its anti-inflammatory properties. Studies have indicated that it can effectively inhibit pro-inflammatory cytokines and enzymes, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (2S)-5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]pentanamide hydrochloride involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include the use of chiral auxiliaries or catalysts to ensure the formation of the desired enantiomer. Recent advancements in asymmetric synthesis techniques have further streamlined the production process, making it more efficient and cost-effective.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good oral bioavailability and a reasonable half-life. These characteristics make it suitable for both acute and chronic dosing regimens. Preclinical studies have also shown that it has low toxicity and good safety margins, which are crucial for advancing it through clinical trials.

The potential applications of (2S)-5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]pentanamide hydrochloride extend beyond pharmaceuticals. It has been investigated for use in agrochemicals, where its unique chemical structure could provide new solutions for pest control and crop protection. Additionally, its stability and solubility make it a viable candidate for use in formulation science, where it can be incorporated into various delivery systems to enhance product performance.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize its therapeutic potential. Ongoing studies are focused on elucidating the molecular targets and signaling pathways involved in its biological effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance this compound from bench to bedside.

In conclusion, Pentanamide, 5,5,5-trifluoro-2-[[(1S)-1-phenylethyl]amino]-, hydrochloride (1:1), (2S)- (CAS No. 2459946-24-6) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable tool for developing new therapies and improving existing ones. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing healthcare solutions.

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